Cas no 2225-23-2 (Ethylene Di(thiotosylate))

• Product Name: Ethylene Di(thiotosylate)
• CAS No: 2225-23-2
• MF: C₁₆H₁₈O₄S₄
• MW: 402.571719646454
• MDL: MFCD00008550
• CID: 284480
• PubChem ID: 87569723
• Update Time: 2025-06-07

Ethylene Di(thiotosylate) Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[2-(4-methylphenyl)sulfonylsulfanylethylsulfanylsulfonyl]benzene
• Ethylene Di(thiotosylate) [Protecting Reagent for Active Methylene]
• 1,2-Di(p-tosylthio)ethane
• 1,2-Ethanedithiol Ditosylate
• Ethylene Bis(p-toluenethiosulfonate)
• ETHYLENE DI(THIOTOSYLATE)
• S,S'-Ethylene p-Toluenethiosulfonate
• toluene-4-thiosulfonic acid S,S'-ethane-1,2-diyl ester
• s,s'-ethane-1,2-diyl bis(4-methylbenzenesulfonothioate)
• Ethylene S,S'-4-toluenethiosulphonate
• Ethylenedithiotosylate
• Ethylenebis(tosyl sulfide)
• DUFUGAKEFZRFEQ-UHFFFAOYSA-N
• Ethylene S,S'-4-toluenethiosulfonate
• DTXSID60176790
• 4-TOLUENESULFONIC ACID, THIO-, S,S'-ETHYLENE ESTER
• E0471
• EINECS 218-752-5
• MFCD00008550
• 4-TOLUENESULPHONIC ACID, THIO-, S,S'-ETHYLENE ESTER
• AKOS015889076
• P-TOLUENESULFONIC ACID, THIO-, S,S'-ETHYLENE ESTER
• BENZENESULPHONOTHIOIC ACID, 4-METHYL-, S1,S1'-1,2-ETHANEDIYL ESTER
• S,S'-(ethane-1,2-diyl) bis(4-methylbenzenesulfonothioate)
• 7P5LT3ZP9F
• 2225-23-2
• Ethylenedi(thiotosylate)
• UNII-7P5LT3ZP9F
• FT-0634145
• S-(2-([(4-Methylphenyl)(dioxido)sulfanyl]sulfanyl)ethyl) 4-methylbenzenesulfonothioate #
• BENZENESULFONOTHIOIC ACID, 4-METHYL-, S1,S1'-1,2-ETHANEDIYL ESTER
• CS-0336367
• T72103
• SCHEMBL6649884
• S,S'-Ethylene-p-toluenethiosulfonate
• J-014609
• NS00027111
• s,s'-ethane-1,2-diylbis(4-methylbenzenesulfonothioate)
• Benzenesulfonothioic acid, 4-methyl-, S,S'-1,2-ethanediyl ester
• P-TOLUENESULPHONIC ACID, THIO-, S,S'-ETHYLENE ESTER
• Ethylene Di(thiotosylate) [Protecting Reagent for Active Methylene]
• 1-METHYL-4-({2-[(4-METHYLBENZENESULFONYL)SULFANYL]ETHYL}SULFANYLSULFONYL)BENZENE
• DB-045856
• Ethylene Di(thiotosylate)

• MDL： MFCD00008550
• Inchi： 1S/C16H18O4S4/c1-13-3-7-15(8-4-13)23(17,18)21-11-12-22-24(19,20)16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
• InChI Key： DUFUGAKEFZRFEQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)SCCSS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 402.00900
• Monoisotopic Mass: 402.00879375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 136

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: 72.0 to 75.0 deg-C
• Boiling Point: 580.2±60.0 °C at 760 mmHg
• Flash Point: 304.7±32.9 °C
• PSA: 135.64000
• LogP: 6.00900
• Solubility: Not determined
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Ethylene Di(thiotosylate) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds